Cas no 200815-93-6 (2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid)

• Product Name: 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
• CAS No: 200815-93-6
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 4633567
• Update Time: 2025-11-06

2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[4-(1,1-dimethylethyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

• Inchi： 1S/C8H13N3O2S/c1-8(2,3)11-5-9-10-7(11)14-4-6(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： CZNXWUJWDDFHEW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C(C)(C)C)C=NN=1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 161-163 °C
• Boiling Point: 403.8±47.0 °C at 760 mmHg
• Flash Point: 198.0±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

Introduction to 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid (CAS No. 200815-93-6)

2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 200815-93-6, is characterized by its unique structural framework, which integrates a sulfanylacetic acid moiety with a tert-butyl-substituted 1,2,4-triazole ring. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid encompasses a sulfanyl group (-SH) attached to an acetic acid backbone, with the triazole ring further functionalized by a tert-butyl group at the 4-position. This particular arrangement imparts distinct chemical properties that are of interest to researchers. The sulfanyl group is known for its ability to participate in hydrogen bonding and metal coordination, while the tert-butyl group enhances lipophilicity and metabolic stability. The triazole ring itself is a heterocyclic structure that has been widely explored for its bioactivity in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. The 1,2,4-triazole scaffold is particularly noteworthy for its presence in numerous bioactive molecules, including antifungal agents, antiviral drugs, and kinase inhibitors. The incorporation of a tert-butyl group into the triazole ring not only modulates electronic properties but also influences steric interactions within biological targets. This has led to extensive research into derivatives of this class of compounds as potential lead structures for drug discovery.

One of the most compelling aspects of 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid is its potential as a building block for more complex molecules. The presence of both the sulfanylacetic acid and the tert-butyl-substituted triazole provides multiple sites for further functionalization. This flexibility allows chemists to design molecules with tailored properties for specific biological applications. For instance, modifications at the sulfanyl position could introduce additional binding pockets or enhance solubility characteristics.

The synthesis of 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic strategies often include cyclocondensation reactions to form the triazole ring followed by nucleophilic substitution or metal-catalyzed coupling reactions to introduce the sulfanylacetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such derivatives.

From a biological perspective, 2-(4-tert-butyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid exhibits intriguing interactions with biological targets. Preliminary studies suggest that this compound may exhibit modulatory effects on enzyme activity and cellular pathways relevant to inflammation and oxidative stress. The sulfanyl group's ability to interact with metal ions such as copper and zinc further suggests potential applications in metallodrug development. Additionally, 2-(4-tert-butyl-4H-1,2,4-triazol)-3 -y lsulfanylacetic acid has shown promise as an intermediate in the synthesis of more complex biologics where precise structural control is essential.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in drug discovery pipelines. 2-( 4 - tert - butyl - 4 H - 1 , 2 , 4 - tri azol - 3 - yl ) sul fany lacetic ac id (CAS No. 200815 -93 -6) stands out as an example of how careful molecular design can yield compounds with significant therapeutic potential. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking novel scaffolds for drug development.

In conclusion, 2-( 4 - tert - but yl - 4 H - 1 , 2 , 4 - tria zol -3 - yl ) sul fany lacetic ac id represents a fascinating compound with broad applications in pharmaceutical research and biotechnology. Its structural features offer opportunities for further exploration into its biological effects and synthetic utility, making it a valuable asset for ongoing research efforts aimed at developing innovative therapeutic solutions.